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Abstract
This technical guide provides a comprehensive overview of Anabiol (bolandiol dipropionate), a

synthetic anabolic-androgenic steroid (AAS), and its analogues. Bolandiol dipropionate, a

derivative of 19-nortestosterone, has been a subject of interest for its anabolic properties. This

document details its mechanism of action, explores its various analogues, and presents

quantitative data from key experimental studies. Furthermore, it provides detailed protocols for

relevant in vitro and in vivo assays and visualizes critical signaling pathways and experimental

workflows to facilitate a deeper understanding for research and drug development purposes.

Introduction
Anabiol is the commercial trade name for the compound bolandiol dipropionate.[1] It is a

synthetic anabolic-androgenic steroid and an ester of bolandiol (19-nor-4-androstenediol).[1] As

a derivative of 19-nortestosterone (nandrolone), its pharmacological profile has been of interest

in contexts ranging from athletic performance enhancement to potential therapeutic

applications.[2][3] This guide aims to consolidate the available scientific information on

bolandiol dipropionate and its analogues, providing a technical resource for the scientific

community.
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IUPAC Name: [(3S,8R,9S,10R,13S,14S,17S)-13-Methyl-17-propanoyloxy-

1,2,3,6,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]

propanoate

Synonyms: Bolandiol dipropionate, Norpropandrolate, Storinal, SC-7525

CAS Number: 1986-53-4

Molecular Formula: C₂₄H₃₆O₄

Molecular Weight: 388.54 g/mol

Mechanism of Action
Bolandiol, the active form of bolandiol dipropionate, exerts its biological effects primarily

through interaction with steroid hormone receptors. Its mechanism is multifaceted, involving not

only the androgen receptor (AR) but also estrogen (ER) and progestin (PR) receptors, which is

a unique characteristic among anabolic steroids.[4][5]

Receptor Binding and Activation
Studies have shown that bolandiol binds to the androgen receptor with a lower affinity

compared to testosterone, dihydrotestosterone (DHT), and 19-nortestosterone.[4][5] It also

exhibits measurable, albeit low, affinity for both isoforms of the estrogen receptor (ERα and

ERβ) and the progesterone receptor (PR-A and PR-B).[4][5]

Upon binding, bolandiol acts as an agonist, stimulating transcriptional activity mediated by

these receptors. However, its potency as an agonist is significantly lower than that of the

primary endogenous hormones for each respective receptor.[4][5]

Signaling Pathway
The primary signaling pathway for bolandiol, like other androgens, involves the androgen

receptor. The general steps are outlined below:

Cellular Entry: Bolandiol, being a lipophilic molecule, diffuses across the cell membrane into

the cytoplasm.
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Receptor Binding: In the cytoplasm, bolandiol binds to the ligand-binding domain (LBD) of

the androgen receptor, which is associated with heat shock proteins (HSPs).

Conformational Change and Dissociation: Ligand binding induces a conformational change

in the AR, causing the dissociation of HSPs.

Dimerization and Nuclear Translocation: The activated AR forms a homodimer and

translocates into the nucleus.

DNA Binding: The AR dimer binds to specific DNA sequences known as androgen response

elements (AREs) in the promoter regions of target genes.

Gene Transcription: The AR, along with co-regulator proteins, modulates the transcription of

androgen-responsive genes, leading to the synthesis of proteins that mediate the

physiological effects of androgens.
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Preparation

Assay

Detection & Analysis

Prepare Assay Buffer

Combine Reagents in 96-well plate:
- Assay Buffer
- Radioligand

- AR Preparation
- Test Compound/Control

Prepare Radiolabeled Ligand
(e.g., [³H]-Mibolerone)

Prepare Androgen Receptor
(e.g., from rat prostate cytosol)

Prepare Test Compound
(serial dilutions)

Incubate at 4°C
(18-24 hours)

Separate Bound from Free Ligand
(e.g., Hydroxylapatite precipitation)

Wash Pellet

Add Scintillation Cocktail

Measure Radioactivity
(Liquid Scintillation Counter)

Calculate Specific Binding

Plot Dose-Response Curve
and Determine IC₅₀
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Animal Preparation

Treatment

Endpoint Analysis

Acclimatize Immature Male Rats

Orchiectomize (Castrate) Rats

Allow for Post-operative Recovery

Randomly Assign Rats to Treatment Groups
(Vehicle Control, Reference Steroid, Test Compound)

Administer Daily Doses
(e.g., subcutaneous injection) for a set period (e.g., 7-10 days)

Monitor Animal Health and Body Weight

Euthanize Animals

Dissect and Weigh Target Tissues:
- Levator Ani Muscle (Anabolic)
- Ventral Prostate (Androgenic)
- Seminal Vesicles (Androgenic)

Normalize Tissue Weights to Body Weight

Statistical Analysis of Tissue Weight Differences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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